3-(4-Hydroxybut-1-yl)cyclopentene
Cat. No. B8327980
M. Wt: 140.22 g/mol
InChI Key: NXNZCULJPZPHIU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04689349
Procedure details
3-(4-Hydroxybut-1-yl)cyclopentene {2-cyclopentene-1-butanol} (51 g, 0.37 moles) is diluted in dimethylformamide (100 ml) and added to pyridine (38 g, 0.40 moles). The solution is stirred and methanesulfonyl chloride (46 g, 0.40 moles) is added dropwise over 10 minutes. The reaction is partitioned between hexane (500 ml) and the organic phase separated. The aqueous layer is extracted with hexane (2×500 ml) and the organic extracts combined. The solvent volume is reduced under vacuum and the residue dried over anhydrous magnesium sulfate. The solid is filtered off and the remaining solvent removed leaving a clear yellow oil. The crude product is fractionally distilled under reduced pressure leaving a clear, colorless oil (43 g, 0.27 moles), BP 40°0/0.2 mm.
Identifiers
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REACTION_CXSMILES
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O[CH2:2][CH2:3][CH2:4][CH2:5][CH:6]1[CH2:10][CH2:9][CH:8]=[CH:7]1.N1C=CC=CC=1.CS([Cl:21])(=O)=O>CN(C)C=O>[Cl:21][CH2:2][CH2:3][CH2:4][CH2:5][CH:6]1[CH2:10][CH2:9][CH:8]=[CH:7]1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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OCCCCC1C=CCC1
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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CN(C=O)C
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Step Two
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Name
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Quantity
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38 g
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Type
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reactant
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Smiles
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N1=CC=CC=C1
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Step Three
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Name
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Quantity
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46 g
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Type
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reactant
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Smiles
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CS(=O)(=O)Cl
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Conditions
Stirring
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Type
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CUSTOM
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Details
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The solution is stirred
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The reaction is partitioned between hexane (500 ml)
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CUSTOM
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Type
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CUSTOM
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Details
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the organic phase separated
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EXTRACTION
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Type
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EXTRACTION
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Details
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The aqueous layer is extracted with hexane (2×500 ml)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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the residue dried over anhydrous magnesium sulfate
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FILTRATION
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Type
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FILTRATION
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Details
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The solid is filtered off
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CUSTOM
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Type
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CUSTOM
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Details
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the remaining solvent removed
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CUSTOM
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Type
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CUSTOM
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|
Details
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leaving a clear yellow oil
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DISTILLATION
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Type
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DISTILLATION
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Details
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The crude product is fractionally distilled under reduced pressure
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Outcomes
Product
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Name
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Type
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product
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Smiles
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ClCCCCC1C=CCC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 0.27 mol | |
| AMOUNT: MASS | 43 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
